Cas no 2219371-01-2 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-6-formyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-6-formyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid
• CAS No: 2219371-01-2
• MF: C₂₄H₂₀N₂O₅
• MW: 416.426006317139
• CID: 6172859
• PubChem ID: 165860544
• Update Time: 2025-05-21

2-{(9H-fluoren-9-yl)methoxycarbonyl}-6-formyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-6-formyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-formyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-8-carboxylic acid
• EN300-1717004
• 2219371-01-2

• Inchi： 1S/C24H20N2O5/c27-13-15-11-20(23(28)29)22-12-25(9-10-26(15)22)24(30)31-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-8,11,13,21H,9-10,12,14H2,(H,28,29)
• InChI Key： KXRZAYGJFDHRGK-UHFFFAOYSA-N
• SMILES： O(C(N1CCN2C(C=O)=CC(C(=O)O)=C2C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 416.13722174g/mol
• Monoisotopic Mass: 416.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-6-formyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid

Professional Introduction to Compound with CAS No. 2219371-01-2 and Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-6-formyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid

Compound with the CAS number 2219371-01-2 and the product name 2-{(9H-fluoren-9-yl)methoxycarbonyl}-6-formyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-8-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and medicinal chemistry. The structural complexity of this molecule, featuring a fused pyrrolopyrazine core adorned with functional groups such as a formyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety, makes it a promising candidate for further investigation.

The pyrrolopyrazine scaffold is particularly noteworthy in medicinal chemistry due to its ability to mimic the binding pockets of various biological targets. This structural motif has been extensively studied for its role in modulating enzyme activity and interacting with nucleic acids. The presence of the formyl group at the 6-position of the pyrrolopyrazine ring introduces a reactive site that can participate in condensation reactions, enabling the synthesis of more complex derivatives. Additionally, the Fmoc group at the 2-position serves as a protecting group for amino functions, which is a common practice in peptide synthesis but also finds utility in broader organic synthesis applications.

Recent advancements in the field of heterocyclic chemistry have highlighted the importance of such multifunctional molecules in drug development. The fluorenylmethoxycarbonyl (Fmoc) group is particularly relevant in this context, as it is widely used for protecting amino groups during peptide synthesis. However, its utility extends beyond peptides; it can also be employed in the synthesis of other bioactive molecules where controlled reactivity is desired. The combination of the Fmoc group with the formyl functionality in this compound suggests a versatile platform for generating novel derivatives with tailored biological properties.

One of the most exciting aspects of this compound is its potential as a building block for more complex pharmacophores. The pyrrolopyrazine core can be further modified through various chemical transformations, including nucleophilic addition reactions at the formyl group or displacement reactions at other reactive sites. These modifications can lead to the discovery of new compounds with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have shown that pyrrolopyrazine derivatives exhibit promising activity against enzymes such as kinases and cyclases, which are implicated in various diseases.

The synthesis of this compound involves multiple steps that showcase modern organic synthetic techniques. The construction of the pyrrolopyrazine ring requires careful consideration of reaction conditions to ensure high yield and purity. Common methodologies include cyclocondensation reactions between appropriate precursors under controlled conditions. Once the core structure is established, functionalization at specific positions can be achieved through selective reactions. For example, introduction of the formyl group can be accomplished via oxidation of an alcohol or aldehyde precursor, while installation of the Fmoc group typically involves reaction with an appropriate protecting agent.

In recent years, there has been growing interest in developing computational tools to aid in the design and optimization of heterocyclic compounds like this one. Machine learning algorithms and molecular modeling software have become indispensable tools for predicting biological activity and identifying promising candidates for further experimental validation. These computational methods can significantly reduce the time and cost associated with drug discovery by rapidly screening large libraries of compounds for potential hits.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise as a tool compound in academic research, particularly for studying enzyme mechanisms and developing new synthetic methodologies. The ability to modify its structure allows researchers to probe various aspects of molecular recognition and interaction dynamics. This flexibility makes it an attractive candidate for use in both academic laboratories and industrial research settings.

As our understanding of biological systems continues to evolve, so does our appreciation for molecules like this one. The integration of advanced synthetic techniques with cutting-edge computational methods is revolutionizing drug discovery by enabling the rapid design and evaluation of novel therapeutics. This compound exemplifies how interdisciplinary approaches can lead to breakthroughs that have far-reaching implications for human health.

In conclusion,CAS No 2219371-01-2 represents a significant contribution to the field of pharmaceutical chemistry through its unique structural features and versatile reactivity. The combination of a pyrrolopyrazine core with functional groups such as a formyl group and an Fmoc moiety makes it an exciting platform for further exploration. As research progresses, we can expect to see more derivatives being developed that will address unmet medical needs across various therapeutic areas.